Cas no 2419-34-3 ((2S)-4-carbamoyl-2-(trifluoroacetamido)butanoic acid)

• Product Name: (2S)-4-carbamoyl-2-(trifluoroacetamido)butanoic acid
• CAS No: 2419-34-3
• MF: C₇H₉F₃N₂O₄
• MW: 242.152572393417
• CID: 286251
• PubChem ID: 2725035
• Update Time: 2025-10-12

(2S)-4-carbamoyl-2-(trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Glutamine,N2-(2,2,2-trifluoroacetyl)-
• N-trifluoroacetyl glutamine
• (2S)-4-carbamoyl-2-(trifluoroacetamido)butanoic acid
• SCHEMBL3142495
• N-TRIFLUOROACETYL-L-GLUTAMINE
• DZSRTQQASVFEBN-VKHMYHEASA-N
• (2S)-5-amino-5-oxo-2-[(2,2,2-trifluoroacetyl)amino]pentanoic acid
• N-Trifluoroacetyl-L-glutamine, AldrichCPR
• EN300-1002773
• (S)-5-Amino-5-oxo-2-(2,2,2-trifluoroacetamido)pentanoicacid
• 2419-34-3
• (S)-5-Amino-5-oxo-2-(2,2,2-trifluoroacetamido)pentanoic acid

• Inchi： 1S/C7H9F3N2O4/c8-7(9,10)6(16)12-3(5(14)15)1-2-4(11)13/h3H,1-2H2,(H2,11,13)(H,12,16)(H,14,15)/t3-/m0/s1
• InChI Key： DZSRTQQASVFEBN-VKHMYHEASA-N
• SMILES： FC(C(N[C@H](C(=O)O)CCC(N)=O)=O)(F)F

Computed Properties

• Exact Mass: 241.04364
• Monoisotopic Mass: 242.05144126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 4
• XLogP3: 0.4
• Topological Polar Surface Area: 112

Experimental Properties

• Color/Form: White powder
• Density: 1.4297 (estimate)
• Melting Point: 146-150 °C
• PSA: 112.32
• Solubility: Not determined

(2S)-4-carbamoyl-2-(trifluoroacetamido)butanoic acid Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-4-carbamoyl-2-(trifluoroacetamido)butanoic acid

(2S)-4-Carbamoyl-2-(Trifluoroacetamido)Butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2419-34-3, commonly referred to as (2S)-4-carbamoyl-2-(trifluoroacetamido)butanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research.

(2S)-4-Carbamoyl-2-(Trifluoroacetamido)Butanoic Acid is a chiral compound, with the (S) configuration at the second carbon atom, making it a valuable substrate for stereochemical studies. The molecule consists of a butanoic acid backbone, with a carbamoyl group at the fourth position and a trifluoroacetamido group at the second position. These functional groups confer the compound with interesting chemical reactivity and biological activity.

Recent studies have highlighted the importance of trifluoroacetamido groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in (2S)-4-carbamoyl-2-(trifluoroacetamido)butanoic acid suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The synthesis of this compound involves multi-step reactions, including nucleophilic acyl substitutions and stereochemical control to achieve the desired configuration. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. These advancements have been documented in recent publications, emphasizing the importance of green chemistry principles in organic synthesis.

In terms of applications, (2S)-4-carbamoyl-2-(trifluoroacetamido)butanoic acid has shown potential in peptide synthesis and as a building block for more complex molecules. Its ability to form stable amide bonds makes it an ideal component in constructing bioactive compounds with tailored functionalities.

Moreover, this compound has been investigated for its role in enzyme inhibition studies. Preliminary results indicate that it may act as an inhibitor for certain proteases, opening avenues for its use in therapeutic interventions targeting inflammatory diseases and cancer.

The structural uniqueness of (2S)-4-carbamoyl-2-(trifluoroacetamido)butanoic acid also lends itself to analytical challenges. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity. These methods are critical for ensuring the reliability of experimental data in research settings.

In conclusion, (2S)-4-carbamoyl-2-(trifluoroacetamido)butanoic acid represents a versatile molecule with diverse applications in organic chemistry and pharmacology. Its chiral nature, functional groups, and potential bioactivity make it a subject of ongoing research interest. As new findings emerge, this compound is expected to play an increasingly important role in advancing drug discovery and chemical synthesis technologies.